4-ethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H21N3O3S/c1-2-16-8-10-18(11-9-16)27(25,26)21-14-15-23-20(24)13-12-19(22-23)17-6-4-3-5-7-17/h3-13,21H,2,14-15H2,1H3
• InChI Key: UAYISBHYSZZTKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• CAS No.: 921806-23-7

Description

4-ethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Benzenesulfonamide derivatives have been studied for their antimicrobial properties. For instance, the synthesis and evaluation of arylazopyrazole pyrimidone clubbed heterocyclic compounds have demonstrated significant antimicrobial activity against various bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019). These findings suggest the potential of benzenesulfonamide derivatives in developing new antimicrobial agents.

Carbonic Anhydrase Inhibition

Several benzenesulfonamide derivatives act as potent inhibitors of human carbonic anhydrase isoforms, which are enzymes involved in various physiological and pathological processes. These compounds have shown effective anticonvulsant action and potential in treating conditions associated with carbonic anhydrase, such as glaucoma and epilepsy (Mishra et al., 2017).

Anticancer Activity

Novel benzenesulfonamide derivatives have been synthesized and shown to exhibit cytotoxic activity towards various human cancer cell lines, including HCT-116, HeLa, and MCF-7. These compounds have demonstrated the ability to induce apoptosis and possess good metabolic stability, making them potential candidates for anticancer drug development (Żołnowska et al., 2016).

Synthesis of Heterocyclic Compounds

The chemistry of benzenesulfonamide derivatives has been explored for the synthesis of a variety of heterocyclic compounds. For example, the reactions involving benzenesulfonamide derivatives have led to the synthesis of pyrazolo[3,2-c]-1,2,4-triazines, which are valuable in medicinal chemistry due to their diverse biological activities (Abdelhamid, Hassaneen, & Shawali, 1985).